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Compound of Interest

Compound Name: 4-iodobutan-1-ol

Cat. No.: B2624619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
iodobutan-1-ol in water and a range of common organic solvents. Due to the limited

availability of specific quantitative data for this compound, this guide combines qualitative

information with established principles of organic chemistry to offer a robust framework for its

application in research and development.

Core Concepts in Solubility
The solubility of a substance is fundamentally governed by the principle of "like dissolves like."

This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-

polar solvents. The molecular structure of 4-iodobutan-1-ol, featuring both a polar hydroxyl (-

OH) group and a less polar carbon-iodine bond on a four-carbon chain, results in a nuanced

solubility profile. The hydroxyl group is capable of forming hydrogen bonds with polar solvents

like water, while the alkyl iodide portion contributes to its affinity for organic solvents.

Solubility of 4-Iodbutan-1-ol in Aqueous and
Organic Solvents
While specific quantitative solubility data for 4-iodobutan-1-ol is not readily available in

published literature, its solubility can be inferred from its structural analogues and general

chemical principles. Several sources describe 4-iodobutan-1-ol as being soluble in water.[1]
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This is attributed to the presence of the hydroxyl group, which can participate in hydrogen

bonding with water molecules. However, the presence of the four-carbon chain and the large

iodine atom is expected to limit its aqueous solubility compared to shorter-chain alcohols.

In organic solvents, 4-iodobutan-1-ol is expected to exhibit good solubility, particularly in polar

organic solvents. The alkyl chain and the iodine atom contribute to van der Waals interactions

with the organic solvent molecules.

Qualitative Solubility Data
The following table summarizes the expected qualitative solubility of 4-iodobutan-1-ol in a

variety of solvents, based on general principles of solubility for haloalkanes and alcohols.
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Solvent
Classification

Solvent Name Predicted Solubility Rationale

Polar Protic Water Soluble[1]

The hydroxyl group

allows for hydrogen

bonding with water

molecules.

Methanol Miscible

Structurally similar to

ethanol, with a

dominant polar

hydroxyl group.

Ethanol Miscible

The polar hydroxyl

group and short alkyl

chain facilitate mixing.

Polar Aprotic Acetone Miscible

The carbonyl group

can act as a hydrogen

bond acceptor for the

hydroxyl group of 4-

iodobutan-1-ol.

Dichloromethane Soluble

The moderate polarity

of dichloromethane

can solvate both the

polar and non-polar

parts of the molecule.

Diethyl Ether Soluble

The ether oxygen can

act as a hydrogen

bond acceptor, and

the ethyl groups

interact with the butyl

chain.

Non-Polar Toluene Soluble The aromatic ring can

induce dipole

interactions, and the

overall non-polar

character is
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compatible with the

alkyl iodide portion.

Hexane Sparingly Soluble

The primarily non-

polar nature of hexane

has a lower affinity for

the polar hydroxyl

group.

Experimental Protocols for Solubility Determination
For researchers requiring precise quantitative solubility data, the following experimental

protocols provide a framework for its determination.

Method 1: Visual Miscibility Titration
This method is suitable for determining the miscibility of 4-iodobutan-1-ol in various liquid

solvents.

Materials:

4-iodobutan-1-ol

Solvent of interest (e.g., water, ethanol, hexane)

Calibrated burette or graduated pipette

Test tubes or small vials

Vortex mixer or magnetic stirrer

Procedure:

Accurately measure a known volume of the solvent (e.g., 1 mL) into a clean, dry test tube.

Using a burette or graduated pipette, add a small, known volume (e.g., 0.1 mL) of 4-
iodobutan-1-ol to the solvent.
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After each addition, cap the test tube and vortex or stir the mixture vigorously for 30-60

seconds.

Visually inspect the mixture for any signs of immiscibility, such as cloudiness, phase

separation, or the formation of droplets.

Continue adding 4-iodobutan-1-ol in small increments until persistent immiscibility is

observed.

The point at which the solution remains cloudy or separates into layers after thorough mixing

is considered the saturation point.

Record the total volume of 4-iodobutan-1-ol added.

The solubility can be expressed as the volume of solute per volume of solvent (v/v %) or

converted to a mass/volume or molar concentration if the densities are known.

Method 2: Gravimetric Determination of Solubility of a
Liquid in a Volatile Solvent
This method is suitable for determining the solubility of 4-iodobutan-1-ol in a volatile organic

solvent.

Materials:

4-iodobutan-1-ol

Volatile solvent of interest (e.g., diethyl ether, dichloromethane)

Saturated solution of 4-iodobutan-1-ol in the chosen solvent

Analytical balance

Evaporating dish or watch glass

Fume hood

Procedure:
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Prepare a saturated solution of 4-iodobutan-1-ol in the chosen solvent by adding an excess

of the solute to the solvent and stirring for an extended period (e.g., 24 hours) at a constant

temperature.

Allow any undissolved solute to settle.

Carefully decant or filter a known volume of the clear, saturated supernatant into a pre-

weighed evaporating dish.

Place the evaporating dish in a fume hood to allow the volatile solvent to evaporate

completely. Gentle heating may be used to expedite the process, but care must be taken to

avoid decomposition of the solute.

Once the solvent has fully evaporated, weigh the evaporating dish containing the non-volatile

solute residue.

The mass of the dissolved 4-iodobutan-1-ol is the difference between the final and initial

weights of the evaporating dish.

The solubility can then be calculated and expressed in terms of grams of solute per 100 mL

of solvent or moles per liter.

Logical Workflow for Solubility Assessment
The following diagram illustrates the logical workflow for assessing the solubility of 4-
iodobutan-1-ol, starting from its molecular characteristics.

4-Iodbutan-1-ol
Molecular Structure

Presence of Polar
-OH Group

Presence of Non-Polar
C4H8I Group

Hydrogen Bonding
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Van der Waals
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High Solubility in
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Click to download full resolution via product page

Caption: Logical workflow illustrating the influence of molecular structure on the solubility of 4-
iodobutan-1-ol.

Conclusion
4-Iodbutan-1-ol is a versatile compound with a solubility profile that allows for its use in both

aqueous and organic media. While precise quantitative data remains to be extensively

published, a strong understanding of its solubility can be derived from its molecular structure

and the behavior of similar compounds. The experimental protocols provided in this guide offer

a clear path for researchers to determine the specific solubility parameters required for their

applications, ensuring the effective use of 4-iodobutan-1-ol in drug development and scientific

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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